2,3,4-Trifluorobenzophenone
Overview
Description
2,3,4-Trifluorobenzophenone is a chemical compound with the molecular formula C13H7F3O . It is related to benzophenone, but in this case, three of the hydrogen atoms attached to the carbon atoms are replaced by fluorine atoms .
Molecular Structure Analysis
The molecular structure of 2,3,4-Trifluorobenzophenone consists of a benzene ring bonded to a carbonyl group (C=O), with three fluorine atoms attached to the benzene ring . The average mass of the molecule is 236.189 Da .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2,3,4-Trifluorobenzophenone, focusing on six unique fields:
Pharmaceutical Intermediates
2,3,4-Trifluorobenzophenone is widely used as an intermediate in the synthesis of various pharmaceutical compounds. Its unique trifluoromethyl group enhances the biological activity and metabolic stability of drugs, making it a valuable component in the development of new medications. Researchers utilize it to create anti-inflammatory, antiviral, and anticancer agents .
Organic Synthesis
In organic chemistry, 2,3,4-Trifluorobenzophenone serves as a key building block for the synthesis of complex organic molecules. Its trifluoromethyl group provides unique reactivity and stability, facilitating the formation of various chemical bonds and structures. This makes it an essential reagent in the development of new synthetic methodologies and materials .
Material Science
2,3,4-Trifluorobenzophenone is employed in the production of high-performance polymers and materials. Its incorporation into polymer chains enhances the thermal stability, chemical resistance, and mechanical properties of the resulting materials. These advanced materials are used in aerospace, automotive, and electronic industries.
Agricultural Chemicals
The compound is also used in the development of agrochemicals, including herbicides, fungicides, and insecticides. Its unique chemical properties improve the efficacy and environmental stability of these products, helping to protect crops from pests and diseases while minimizing environmental impact .
Analytical Chemistry
In analytical chemistry, 2,3,4-Trifluorobenzophenone is used as a standard or reference compound in various analytical techniques, such as chromatography and spectroscopy. Its well-defined chemical structure and properties make it an ideal candidate for calibrating instruments and validating analytical methods .
Safety and Hazards
properties
IUPAC Name |
phenyl-(2,3,4-trifluorophenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7F3O/c14-10-7-6-9(11(15)12(10)16)13(17)8-4-2-1-3-5-8/h1-7H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJDHKEHGKOZDPB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=C(C(=C(C=C2)F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7F3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201282324 |
Source
|
| Record name | Phenyl(2,3,4-trifluorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201282324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
243448-18-2 |
Source
|
| Record name | Phenyl(2,3,4-trifluorophenyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=243448-18-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Phenyl(2,3,4-trifluorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201282324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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